N-(5-chloro-2,4-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)butanamide

• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)butanamide
• InChI: InChI=1S/C20H19ClN2O5/c1-27-16-11-17(28-2)15(10-14(16)21)22-18(24)8-5-9-23-19(25)12-6-3-4-7-13(12)20(23)26/h3-4,6-7,10-11H,5,8-9H2,1-2H3,(H,22,24)
• InChI Key: PNNLWCACRGWMTR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)CCCN2C(=O)C3=CC=CC=C3C2=O)Cl)OC
• Molecular Formula: C20H19ClN2O5
• Molecular Weight: 402.8 g/mol

Description

N-(5-chloro-2,4-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)butanamide is a synthetic organic compound that belongs to the class of amides This compound is characterized by the presence of a chloro-substituted dimethoxyphenyl group and a dioxoisoindolyl group attached to a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2,4-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)butanamide typically involves multi-step organic reactions. One possible synthetic route could involve the following steps:

Formation of the 5-chloro-2,4-dimethoxyphenyl intermediate: This can be achieved through the chlorination of 2,4-dimethoxyphenol followed by protection of the hydroxyl groups.

Synthesis of the 1,3-dioxoisoindolyl intermediate: This can be synthesized from phthalic anhydride through a series of reactions including imidation and oxidation.

Coupling of intermediates: The two intermediates can be coupled using a suitable coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine to form the final product.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, solvent recycling, and other green chemistry practices.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2,4-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The chloro group can be substituted with other nucleophiles to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a carboxylic acid derivative, while substitution could result in a variety of functionalized derivatives.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe or inhibitor in biochemical studies.

Medicine: Exploration as a candidate for drug development, particularly in targeting specific enzymes or receptors.

Industry: Use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(5-chloro-2,4-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)butanamide would depend on its specific application. In a medicinal context, it might interact with molecular targets such as enzymes, receptors, or ion channels. The pathways involved could include inhibition of enzyme activity, modulation of receptor signaling, or alteration of ion channel function.

Comparison with Similar Compounds

Similar Compounds

• N-(2-chloro-4-methoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)butanamide
• N-(5-chloro-2,4-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)pentanamide

Uniqueness

N-(5-chloro-2,4-dimethoxyphenyl)-4-(1,3-dioxoisoindol-2-yl)butanamide is unique due to its specific substitution pattern and the combination of functional groups, which can impart distinct chemical and biological properties compared to similar compounds.